Cas no 27701-23-1 (Benzoic acid, 2-(methoxymethoxy)-, methyl ester)

• Product name: Benzoic acid, 2-(methoxymethoxy)-, methyl ester
• CAS No: 27701-23-1
• MF: C₁₀H₁₂O₄
• MW: 196.19988
• CID: 1432319
• PubChem ID: 11984376

Benzoic acid, 2-(methoxymethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(methoxymethoxy)-, methyl ester
• methyl 2-(methoxymethoxy)benzoate
• 27701-23-1
• UBYWYGVADKPGNR-UHFFFAOYSA-N
• SCHEMBL2290004
• DTXSID60475194

• Inchi： InChI=1S/C10H12O4/c1-12-7-14-9-6-4-3-5-8(9)10(11)13-2/h3-6H,7H2,1-2H3
• InChI Key： UBYWYGVADKPGNR-UHFFFAOYSA-N
• SMILES： COCOC1=CC=CC=C1C(=O)OC

Computed Properties

• Exact Mass: 196.07356
• Monoisotopic Mass: 196.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76